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Compound of Interest

Compound Name:
1H,1H,2H,2H-

Perfluorododecyltrimethoxysilane

CAS No.: 123445-18-1

Cat. No.: B3039630

Get Quote

Executive Summary & Nomenclature Clarification
This technical guide provides an authoritative analysis of the fluorosilane coupling agent CAS

83048-65-1. It is critical to first address a pervasive nomenclature discrepancy within

biomedical and materials science literature. While occasionally mischaracterized in published

studies as 1H,1H,2H,2H-perfluorododecyltrimethoxysilane, its strictly accurate IUPAC

designation is 1H,1H,2H,2H-perfluorodecyltrimethoxysilane (also known as

heptadecafluorodecyltrimethoxysilane, or FAS-17)[1],[2].

The "17" denotes the seventeen fluorine atoms attached to the ten-carbon chain, distinguishing

it from the true dodecyl homologue (FAS-21, CAS 123445-18-1)[3]. FAS-17 is a premier

surface-modification agent utilized extensively to engineer ultra-low surface energy Self-

Assembled Monolayers (SAMs) for superhydrophobic coatings, microfluidics, and advanced

drug delivery vehicles[4],[1].
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The efficacy of FAS-17 stems from its bifunctional molecular architecture: a reactive

trimethoxysilane headgroup that anchors to substrates, and a highly fluorinated, inert tail that

repels both aqueous and organic phases[4].

Table 1: Quantitative Chemical and Physical Properties of CAS 83048-65-1

Property Value Mechanistic Significance

CAS Number 83048-65-1
Primary identifier for regulatory

compliance and sourcing.

Chemical Formula C13H13F17O3Si

17 highly electronegative

fluorine atoms create a dense

electron cloud, drastically

lowering surface energy.

Molecular Weight 568.30 g/mol

High mass dictates lower

vapor pressure; requires

sustained heat for effective

vapor-phase deposition.

Boiling Point 247 °C[2]

High thermal stability allows for

high-temperature post-

deposition annealing (>100 °C)

without molecular degradation.

Density 1.54 g/cm³[2]

Denser than water due to

heavy fluorine atoms; dictates

phase separation behavior in

biphasic solvent systems.

Purity Standard ≥97.0% (GC)[5]

High purity is mandatory; trace

impurities (e.g., silane dimers)

disrupt the uniform packing of

the SAM.

Mechanistic Pathway: Silanization and SAM
Formation
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The formation of a robust SAM using FAS-17 relies on a moisture-sensitive sol-gel process[6].

As an Application Scientist, understanding the thermodynamics of this reaction is vital to

preventing coating failure.

Hydrolysis: The three methoxy (-OCH3) groups react with trace ambient or solvent moisture

to form reactive silanol (-OH) groups, releasing methanol as a byproduct[6].

Physisorption: The newly formed silanols establish transient hydrogen bonds with hydroxyl

groups present on the activated substrate (e.g., oxidized silicon, glass, or plasma-treated

aluminum)[4].

Condensation: Under thermal annealing or vacuum curing, a dehydration condensation

reaction occurs. This forges permanent, covalent siloxane (Si-O-Si) bonds between the

silane and the substrate, while also crosslinking adjacent silane molecules to form a dense,

impenetrable 2D network[6].
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Figure 1: Stepwise mechanistic pathway of FAS-17 silanization forming a self-assembled

monolayer.

Advanced Applications
Omniphobic and Anti-Corrosion Interfaces FAS-17 is deposited onto microstructured substrates

(such as additively manufactured aluminum) to create Slippery Liquid-Infused Porous Surfaces

(SLIPS) or superhydrophobic interfaces. The dense packing of the perfluorinated chains

prevents aqueous and organic foulants from penetrating the surface, fundamentally shifting the

wetting state to a Cassie-Baxter regime and acting as a dielectric barrier that drastically

reduces corrosion current density[7].
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Fluorous Biphase Drug Delivery Systems (FB-DDS) In nanomedicine, FAS-17 is utilized to

functionalize discoidal porous silicon particles (PSPs). The resulting fluorous surface enables

the highly specific loading of perfluorocarbon (PFC) liquids and fluorous-tagged

pharmaceuticals via non-covalent fluorine–fluorine interactions. Upon the application of low-

frequency ultrasound (LFUS), the PFC undergoes rapid acoustic phase-transition

(evaporation), forcefully ejecting the therapeutic payload into the target tissue[1].

Validated Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols detail the exact

methodologies for FAS-17 application, emphasizing the causality behind each procedural step.

Protocol A: Vapor-Phase Deposition for
Superhydrophobic Aluminum[9],[8]
Causality Focus: Vapor-phase deposition is selected over liquid immersion for delicate

microstructures to eliminate capillary forces during solvent evaporation, which can otherwise

collapse nanoscale features.

Substrate Activation: Clean aluminum substrates via sequential sonication in acetone,

isopropanol (IPA), and de-ionized water. Dry under N2 flow and treat with an oxygen plasma

cleaner. Reasoning: Plasma treatment heavily hydroxylates the surface, maximizing anchor

points for the silane[8].

Chamber Preparation: Place the activated samples into a sealed glass container alongside a

50 mL beaker containing 1 mL of a 5% (v/v) FAS-17 solution in toluene[8].

Thermal Evaporation: Heat the sealed container in an atmospheric pressure oven at 80 °C

for 3 hours[8]. Reasoning: Toluene acts as a volatile carrier gas, transporting the heavy FAS-

17 molecules to the substrate without bulk liquid contact.

Curing: Remove samples and cure at 100 °C overnight to finalize siloxane bond

condensation[8].
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5. SAM Maturation
(Omniphobic Surface Achieved)
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Figure 2: Vapor-phase deposition workflow for FAS-17 superhydrophobic coatings.

Protocol B: Liquid-Phase Silanization for Porous Silicon
Drug Carriers[1]
Causality Focus: Liquid-phase is required here to ensure deep pore penetration within the

silicon particles. Dichloromethane (DCM) is utilized as an aprotic solvent to prevent premature

bulk hydrolysis of the silane.

Oxidation: Thermally oxidize the porous silicon array to generate a dense layer of surface

silanols.

Silanization: Immerse the array in 1 mL of 1 mM FAS-17 dissolved in anhydrous DCM.

Incubate statically for 2 hours at room temperature[1]. Reasoning: The 2-hour window allows

thermodynamic equilibrium for deep-pore diffusion and physisorption.
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Washing: Rinse sequentially with ethanol and Milli-Q water, then dry with N2[1]. Reasoning:

Ethanol strips away unreacted silane monomers, preventing multilayer clumping.

Annealing: Place the array in a Schlenk flask and anneal under an N2 atmosphere at 100 °C

for 1 hour[1]. Reasoning: N2 prevents oxidative degradation while heat drives the

dehydration condensation, locking the SAM in place.

Environmental, Health, and Safety (EHS)
FAS-17 is a highly reactive and hazardous fluorochemical. According to globally harmonized

safety data, it causes severe eye damage (H318), is suspected of causing cancer (H351), and

may damage fertility or the unborn child (H360D). Furthermore, the hydrolysis phase releases

methanol, a toxic and flammable volatile organic compound. All silanization procedures must

be conducted in a certified fume hood with appropriate personal protective equipment (PPE),

and waste must be segregated strictly as hazardous fluorinated organic material[6],.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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